1-[3-(Oxan-4-ylmethoxy)phenyl]pyrazole

• IUPAC Name: 1-[3-(oxan-4-ylmethoxy)phenyl]pyrazole
• InChI: InChI=1S/C15H18N2O2/c1-3-14(17-8-2-7-16-17)11-15(4-1)19-12-13-5-9-18-10-6-13/h1-4,7-8,11,13H,5-6,9-10,12H2
• InChI Key: KXMOWOZHOVOVOB-UHFFFAOYSA-N
• Canonical SMILES: C1COCCC1COC2=CC=CC(=C2)N3C=CC=N3
• Molecular Formula: C15H18N2O2
• Molecular Weight: 258.32 g/mol

Description

1-[3-(Oxan-4-ylmethoxy)phenyl]pyrazole is a chemical compound featuring a pyrazole core, a privileged scaffold in medicinal chemistry. The integration of a tetrahydropyran (oxane) moiety into its structure is a strategic modification that can influence the compound's physicochemical properties, such as solubility and metabolic stability, making it a valuable intermediate for researchers . Pyrazole derivatives are extensively investigated for their potential as therapeutic agents due to their ability to interact with diverse biological targets. For instance, similar pyrazole-based structures have been designed and synthesized as potent tubulin polymerization inhibitors for anticancer research and as novel kinase inhibitors capable of suppressing resistant mutants in oncology studies . Furthermore, such heterocyclic compounds are explored as antagonists for central nervous system targets, such as the GPR139 receptor, for potential application in disorders like depression and schizophrenia . The structural features of this compound make it a versatile building block for developing novel bioactive molecules. Researchers can utilize this compound in hit-to-lead optimization campaigns, structure-activity relationship (SAR) studies, and as a key synthetic intermediate in drug discovery programs. This product is intended for research and development purposes only in a laboratory setting. It is not for diagnostic or therapeutic use, nor for human consumption.

Synthetic Methodologies and Chemical Transformations of 1 3 Oxan 4 Ylmethoxy Phenyl Pyrazole

Retrosynthetic Analysis and Strategic Approaches to the Pyrazole (B372694) Core System

A retrosynthetic analysis of 1-[3-(Oxan-4-ylmethoxy)phenyl]pyrazole reveals two primary disconnection points: the ether linkage and the C-N bonds of the pyrazole ring. This leads to three key precursors: a substituted phenylhydrazine, a 1,3-dicarbonyl equivalent, and the oxane-containing side chain.

Figure 1: Retrosynthetic Analysis of 1-[3-(Oxan-4-ylmethoxy)phenyl]pyrazole

This analysis suggests a synthetic strategy that first involves the construction of the 1-(3-hydroxyphenyl)pyrazole intermediate, followed by the etherification with a reactive derivative of (oxan-4-yl)methanol.

Classical and Modern Pyrazole Synthesis Routes Applicable to N-Substituted Derivatives

The formation of the N-substituted pyrazole core is a cornerstone of this synthesis. Several methods are available for this transformation, with the Knorr and Paal-Knorr pyrazole syntheses being the most classical and widely employed. chemhelpasap.comwikipedia.orgjk-sci.com These methods typically involve the condensation of a hydrazine (B178648) derivative with a 1,3-dicarbonyl compound or its synthetic equivalent. mdpi.com

The Knorr pyrazole synthesis, first reported in 1883, and the related Paal-Knorr synthesis, are robust methods for constructing the pyrazole ring. chemhelpasap.comwikipedia.org The reaction involves the condensation of a hydrazine with a β-diketone, β-ketoester, or other 1,3-dicarbonyl equivalents, followed by cyclization and dehydration to form the aromatic pyrazole ring. For N-substituted pyrazoles, a substituted hydrazine, such as phenylhydrazine, is used. orgsyn.org

Modern approaches to pyrazole synthesis offer milder conditions and greater functional group tolerance. These include metal-catalyzed cross-coupling reactions and cycloaddition strategies. For instance, [3+2] cycloaddition reactions of diazo compounds with alkynes provide a powerful route to polysubstituted pyrazoles. mdpi.com However, for the specific target molecule, the classical approach offers a straightforward and efficient pathway.

Specific Strategies for Incorporating the Phenyl and Oxan-4-ylmethoxy Moieties

The incorporation of the 3-(oxan-4-ylmethoxy)phenyl moiety requires a multi-step approach. The initial strategy focuses on introducing the phenyl group with a hydroxyl substituent at the meta position, which can later serve as a handle for attaching the oxane-containing side chain.

The synthesis of the key intermediate, 1-(3-hydroxyphenyl)pyrazole, can be achieved through the Paal-Knorr reaction. This involves the reaction of 3-hydroxyphenylhydrazine with a suitable 1,3-dicarbonyl synthon. 3-Hydroxyphenylhydrazine can be synthesized from resorcinol (B1680541) by reaction with hydrazine hydrate. google.comgoogle.com A common and effective 1,3-dicarbonyl equivalent for this reaction is 1,1,3,3-tetramethoxypropane (B13500), which hydrolyzes in situ under acidic conditions to malondialdehyde. guidechem.comgoogle.comlookchem.comgoogle.com

The subsequent attachment of the oxan-4-ylmethoxy group is typically accomplished via a Williamson ether synthesis. youtube.comorganic-synthesis.comwikipedia.orglibretexts.org This well-established reaction involves the deprotonation of the phenol (B47542) in 1-(3-hydroxyphenyl)pyrazole to form a phenoxide, which then acts as a nucleophile to displace a leaving group on the oxane-containing side chain. The required (oxan-4-yl)methanol is commercially available or can be prepared by the reduction of ethyl tetrahydropyran-4-carboxylate. nih.govchemicalbook.com This alcohol can then be converted to a more reactive form, such as (oxan-4-yl)methyl tosylate or a halide, to facilitate the Williamson ether synthesis.

Advanced Synthetic Protocols for 1-[3-(Oxan-4-ylmethoxy)phenyl]pyrazole

Building upon the retrosynthetic strategy, the following sections detail the advanced protocols for the synthesis of the target molecule.

Cyclization Reactions and Aromatization Techniques for Pyrazole Ring Formation

The cyclization to form the pyrazole ring is a critical step. The Paal-Knorr reaction between 3-hydroxyphenylhydrazine and 1,1,3,3-tetramethoxypropane is typically carried out in the presence of an acid catalyst, such as hydrochloric acid or sulfuric acid, in a suitable solvent like ethanol (B145695) or water.

The reaction proceeds through the initial formation of a hydrazone, followed by an intramolecular cyclization and subsequent dehydration to yield the aromatic pyrazole ring. The reaction conditions are generally mild, and the resulting 1-(3-hydroxyphenyl)pyrazole can often be isolated in good yield. nih.gov

Table 1: Key Reactions in the Synthesis of the Pyrazole Core

Reaction Step	Reactants	Reagents & Conditions	Product
Hydrazine Formation	Resorcinol, Hydrazine Hydrate	Heat, often under inert atmosphere. google.comgoogle.com	3-Hydroxyphenylhydrazine
Pyrazole Synthesis (Paal-Knorr)	3-Hydroxyphenylhydrazine, 1,1,3,3-Tetramethoxypropane	Acid catalyst (e.g., HCl), Ethanol, Reflux. nih.govorganic-chemistry.org	1-(3-Hydroxyphenyl)pyrazole

Functionalization and Coupling Strategies for Attaching Complex Side Chains (Phenyl and Oxan-4-ylmethoxy)

With the 1-(3-hydroxyphenyl)pyrazole core in hand, the final key transformation is the attachment of the oxan-4-ylmethoxy side chain. The Williamson ether synthesis is the method of choice for this step.

First, the (oxan-4-yl)methanol needs to be activated by converting the hydroxyl group into a good leaving group. A common method is to react it with p-toluenesulfonyl chloride (TsCl) in the presence of a base like pyridine (B92270) to form (oxan-4-yl)methyl tosylate.

In the coupling step, the 1-(3-hydroxyphenyl)pyrazole is treated with a base, such as sodium hydride (NaH) or potassium carbonate (K2CO3), to deprotonate the phenolic hydroxyl group, generating the more nucleophilic phenoxide. This phenoxide then reacts with the previously prepared (oxan-4-yl)methyl tosylate in an SN2 reaction to form the desired ether linkage, yielding 1-[3-(Oxan-4-ylmethoxy)phenyl]pyrazole. youtube.comorganic-synthesis.com

Table 2: Synthesis of the Oxane Side Chain and Final Coupling

Reaction Step	Starting Material	Reagents & Conditions	Product
Tosylation of Oxane Moiety	(Oxan-4-yl)methanol	p-Toluenesulfonyl chloride (TsCl), Pyridine, 0 °C to room temperature.	(Oxan-4-yl)methyl tosylate
Williamson Ether Synthesis	1-(3-Hydroxyphenyl)pyrazole, (Oxan-4-yl)methyl tosylate	Base (e.g., NaH, K2CO3), Solvent (e.g., DMF, Acetonitrile), Heat. organic-synthesis.com	1-[3-(Oxan-4-ylmethoxy)phenyl]pyrazole

Chemical Derivatization of 1-[3-(Oxan-4-ylmethoxy)phenyl]pyrazole for Structure-Activity Relationship Studies

The chemical derivatization of the 1-[3-(Oxan-4-ylmethoxy)phenyl]pyrazole scaffold is systematically undertaken to explore how modifications to its distinct structural domains—the pyrazole, phenyl, and oxanylmethoxy moieties—influence its biological and physicochemical properties. This exploration of the chemical space around the core structure is crucial for developing a comprehensive understanding of its structure-activity relationships.

Synthesis of Analogues with Modifications on the Pyrazole Ring

The pyrazole ring is a versatile heterocyclic core that allows for structural diversification at multiple positions. chim.it Its aromatic character permits electrophilic substitution reactions, typically at the C4 position. globalresearchonline.net More advanced and site-selective methods, such as palladium-catalyzed cross-coupling reactions, have become instrumental in creating a wide array of analogues for SAR studies. ktu.edu

Initial functionalization often involves the synthesis of a halogenated or triflated pyrazole intermediate. For instance, a 1-phenyl-1H-pyrazol-3-ol can be converted to its corresponding triflate, which then serves as a versatile substrate for various cross-coupling reactions. ktu.edu The Suzuki-type reaction can introduce a range of aryl and heteroaryl substituents at the C3 position. ktu.edu Similarly, Sonogashira coupling allows for the introduction of alkyne moieties, and Heck coupling can be used to append vinyl groups, significantly expanding the chemical diversity of the pyrazole core. ktu.edu

Another powerful strategy involves the direct lithiation of the pyrazole ring followed by quenching with an appropriate electrophile, which can be used to introduce substituents at the C3 and C5 positions. rsc.org Furthermore, functional groups on the pyrazole ring can be transformed; for example, a carbohydrazide (B1668358) group can be cyclized to form oxadiazole rings, or reacted with various reagents to generate further substituted pyrazoles. nih.govnih.gov

These synthetic strategies allow for the systematic variation of steric bulk, electronic properties, and hydrogen bonding capabilities of the substituents on the pyrazole ring, which is essential for detailed SAR analysis. nih.govresearchgate.net

Table 1: Examples of Synthetic Modifications on the Pyrazole Ring

Position	Modification Type	Reagents and Conditions	Purpose / Finding	Reference
C3	Arylation	Arylboronic acids, Pd catalyst (Suzuki Coupling)	Introduction of diverse (hetero)aryl groups.	ktu.edu
C3	Alkynylation	Terminal alkynes, Pd/Cu catalyst (Sonogashira Coupling)	Introduction of linear, rigid substituents.	ktu.edu
C4	Halogenation/Nitration	NBS, NIS / HNO₃	Electrophilic substitution to introduce electron-withdrawing groups.	globalresearchonline.net
C4	Formylation	DMF, POCl₃ (Vilsmeier-Haack reaction)	Introduction of a formyl group for further derivatization.	hrpub.org
C5	Lithiation/Electrophile	n-BuLi, then E⁺ (e.g., aldehydes, alkyl halides)	Site-selective introduction of various functional groups.	rsc.org

Synthesis of Analogues with Modifications on the Phenyl Moiety

The most direct method involves utilizing a substituted 3-aminophenol (B1664112) or 3-hydroxyphenylhydrazine in the initial pyrazole synthesis. For example, reacting a substituted 3-hydroxyphenylhydrazine with a 1,3-dicarbonyl compound would yield a 1-(substituted-3-hydroxyphenyl)pyrazole, which can then be etherified to install the oxan-4-ylmethoxy group.

Alternatively, direct functionalization of the 1-[3-(oxan-4-ylmethoxy)phenyl]pyrazole scaffold can be achieved through electrophilic aromatic substitution reactions such as nitration or halogenation. The position of substitution (ortho or para to the existing substituents) is governed by the directing effects of the pyrazole and ether groups. Subsequent chemical transformations of these newly introduced groups, such as the reduction of a nitro group to an amine or palladium-catalyzed cross-coupling of a halide, can generate a diverse library of analogues. nih.gov These modifications are crucial for probing how changes in the phenyl ring's electronic landscape affect biological activity. nih.gov

Table 2: Examples of Synthetic Modifications on the Phenyl Moiety

Position on Phenyl Ring	Modification Type	Synthetic Approach	Rationale	Reference
C4'	Chloro, Fluoro	Use of 4-chloro- or 4-fluoro-3-hydroxyphenylhydrazine as starting material.	Investigate the effect of electron-withdrawing groups on activity.	nih.gov
C4'	Trifluoromethyl	Suzuki coupling of a 4'-bromo analogue with a CF₃ source.	Modulate lipophilicity and metabolic stability.	nih.gov
C2' or C6'	Methylation	Use of a methylated 3-aminophenol precursor.	Introduce steric bulk to influence conformation.

Synthesis of Analogues with Modifications on the Oxan-4-ylmethoxy Substituent

The oxan-4-ylmethoxy group is often incorporated into drug candidates to improve physicochemical properties such as solubility and metabolic stability. nih.govresearchgate.net Modifying this substituent provides a means to fine-tune these properties and explore the binding pocket of a potential target. The synthesis of the parent ether linkage is typically achieved via a Williamson ether synthesis, reacting the phenol group of 3-(1H-pyrazol-1-yl)phenol with an activated form of (oxan-4-yl)methanol, such as its mesylate, tosylate, or a corresponding halide.

Analogues can be synthesized by varying the structure of the cyclic ether or the linker. For instance, homologous linkers can be introduced by using (oxan-4-yl)ethanol or propanol (B110389) derivatives to extend the alkyl chain. The oxane ring itself can be substituted, for example, with methyl groups, to probe steric tolerance.

Furthermore, the oxane ring can be replaced with other saturated heterocyclic systems to investigate the impact of different heteroatoms and ring sizes. Research on related scaffolds has shown that replacing a six-membered oxane with a five-membered oxolane (tetrahydrofuran) or other rings like piperidine (B6355638) or dioxothiane can be effective in optimizing drug metabolism and pharmacokinetic (DMPK) properties. nih.govresearchgate.net These modifications are synthesized by reacting the core phenol with the appropriately functionalized alternative heterocyclic methanol (B129727) derivative.

Table 3: Examples of Synthetic Modifications on the Oxan-4-ylmethoxy Substituent

Modification Type	Synthetic Approach	Rationale for Modification	Reference
Ring Size Variation	Williamson ether synthesis using (oxolan-3-yl)methyl tosylate.	To assess the impact of ring size on binding and properties.	nih.govresearchgate.net
Heteroatom Replacement	Williamson ether synthesis using a protected (piperidin-4-yl)methanol.	To introduce a basic nitrogen for altered solubility and potential new interactions.	nih.govresearchgate.net
Linker Homologation	Williamson ether synthesis using (oxan-4-yl)ethyl bromide.	To vary the distance and flexibility between the phenyl and oxane rings.
Ring Substitution	Williamson ether synthesis using a (2-methyl-oxan-4-yl)methanol derivative.	To explore steric constraints in the binding site.

Structure Activity Relationship Sar and Mechanistic Investigations of 1 3 Oxan 4 Ylmethoxy Phenyl Pyrazole and Its Analogues

Principles of Structure-Activity Relationship (SAR) in Pyrazole (B372694) Chemistry

The biological activity of pyrazole derivatives is highly dependent on the nature and position of substituents on both the pyrazole and its attached rings. The pyrazole ring itself is a versatile scaffold, capable of participating in various non-covalent interactions, and its substitution pattern dictates target specificity and potency.

Key SAR principles for pyrazole analogues include:

Substitution at N1 and C3/C5: For many biological activities, particularly kinase and cyclooxygenase (COX) inhibition, the presence of aryl groups at the N1 and C3 or C5 positions is critical. For instance, in the diarylpyrazole class of COX-2 inhibitors, a para-sulfonamide or methylsulfonyl group on one of the phenyl rings is essential for selective binding to the COX-2 isozyme.

Substitution at C4: The C4 position of the pyrazole ring offers a vector for modification to fine-tune activity. Introduction of small groups like cyano or bromoacetyl moieties can significantly influence the compound's potency and even confer specific activities, such as antifungal properties.

Phenyl Ring Substituents: The substituents on the phenyl rings play a crucial role in modulating pharmacokinetic properties and target engagement. Electron-withdrawing groups or electron-donating groups can alter the electronic distribution of the entire molecule, affecting binding affinity. For example, in a series of acetylcholinesterase (AChE) inhibitors, a nitro group at the meta-position of the N1-phenyl ring significantly enhanced inhibitory activity. Similarly, in ROCK inhibitors, a dimethylaminoethoxy side chain was introduced to improve potency. The oxan-4-ylmethoxy group in the title compound represents a bulky, flexible, and polar substituent containing an ether linkage, which can potentially interact with hydrophilic pockets or act as a hydrogen bond acceptor.

Elucidation of Ligand-Target Interactions and Binding Site Characteristics

Molecular docking and crystallography studies of pyrazole analogues have provided detailed insights into their binding modes with various protein targets. These compounds typically act as inhibitors by occupying the active sites of enzymes, often mimicking endogenous ligands or substrates.

Kinase Inhibition: In protein kinases, pyrazole derivatives often function as ATP-competitive inhibitors, binding to the adenine-binding pocket of the kinase domain. The pyrazole core frequently acts as a hinge-binder, forming critical hydrogen bonds with the backbone amide residues of the kinase hinge region. For example, docking studies of pyrazole-based sulfonamides with CDK2 revealed key interactions with amino acid residues in the active site. The aryl groups at N1 and C3/C5 occupy adjacent hydrophobic pockets, and their substituents can form additional hydrogen bonds or van der Waals interactions, enhancing both potency and selectivity.

Cholinesterase Inhibition: For AChE, pyrazoline-based inhibitors have been shown to interact with both the catalytic active site (CAS) and the peripheral anionic site (PAS) of the enzyme. Docking studies revealed that the N1-phenyl ring of one analogue formed π-π interactions with Trp86 and Tyr341, while a nitro group was able to form hydrogen bonds and a salt bridge, explaining its high potency. This dual-site binding is a common feature of potent AChE inhibitors.

Monoamine Oxidase (MAO) Inhibition: Pyrazoline derivatives bind within the substrate cavity of MAO isoforms. The binding mode and selectivity for MAO-A versus MAO-B are dictated by the substituents. Docking studies have helped to understand the crucial interactions responsible for the observed selectivity and potency, highlighting the importance of the compound's shape and electronic properties in fitting into the distinct active sites of the two isoforms.

Rho Kinase (ROCK) Inhibition: Novel ROCK-II inhibitors containing a pyrazole group utilize the pyrazole as the hinge-binding moiety.

Preclinical Pharmacological Investigations of Analogues (In vivo Models, Non-Human)

While no in vivo data exists for 1-[3-(Oxan-4-ylmethoxy)phenyl]pyrazole, studies on other phenylpyrazole analogues have demonstrated a range of pharmacological effects in animal models, particularly in the domains of inflammation and nociception. These investigations are crucial for establishing the potential therapeutic efficacy of a compound class before consideration for human trials.

The pyrazole scaffold is a well-established pharmacophore in medicinal chemistry, known for its presence in several clinically approved drugs. Analogues of the broader phenylpyrazole class have been evaluated in various animal models to assess their therapeutic potential. For instance, some pyrazole derivatives have shown significant anti-inflammatory and antinociceptive (pain-reducing) activities. nih.govfrontiersin.org

A common model for evaluating anti-inflammatory potential is the carrageenan-induced paw edema model in rodents. In this model, the injection of carrageenan into the paw induces a localized inflammatory response, characterized by swelling (edema). The ability of a test compound to reduce this swelling is a measure of its anti-inflammatory efficacy. While specific data for analogues of 1-[3-(Oxan-4-ylmethoxy)phenyl]pyrazole is not available, other pyrazole derivatives have been reported to inhibit cyclooxygenase (COX) enzymes, which are key mediators of inflammation. nih.gov For example, celecoxib (B62257), a well-known anti-inflammatory drug, features a diarylpyrazole structure.

In the context of pain, pyrazole analogues have been assessed in models of nociception. Some derivatives have demonstrated antinociceptive effects that are suggested to be mediated through the opioid system or by modulating acid-sensing ion channels (ASICs). nih.govfrontiersin.org For instance, pyrazole compounds with different substitutions on the phenyl ring have shown varying degrees of antinociceptive activity. frontiersin.org

The table below summarizes findings for some classes of pyrazole analogues, illustrating the types of data typically generated in such studies. It is important to reiterate that these are not direct analogues of 1-[3-(Oxan-4-ylmethoxy)phenyl]pyrazole.

Compound Class	Animal Model	Observed Effect	Potential Mechanism of Action
Phenylpyrazole Derivatives with Chloro and Trifluoromethyl Groups	Freund's Complete Adjuvant-Induced Mechanical Hyperalgesia	24% pain inhibition, similar to indomethacin. nih.gov	Modulation of inflammatory pathways. nih.gov
Phenylpyrazole Derivatives with Fluorine Substitutions	Not Specified	Antinociceptive effect. frontiersin.org	Activation of opioid receptors and blockage of ASIC-1α. frontiersin.org
4-(Arylchalcogenyl)-1H-pyrazole Analogues	Formalin, Glutamate, and Acetic Acid-Induced Writhing	Higher nociceptive threshold compared to compounds without the organochalcogen group. nih.gov	Modulation of oxidative and inflammatory pathways. nih.gov

In vivo target engagement studies are critical to confirm that a compound interacts with its intended biological target in a living organism. This provides a mechanistic link between the compound's presence and its observed pharmacological effect. For pyrazole-based compounds, a variety of targets have been explored.

For example, in the context of cancer, pyrazole derivatives have been designed as inhibitors of specific kinases, such as Janus kinases (JAK) and Aurora kinases. nih.gov In vivo studies for such compounds would involve administering the compound to animal models of cancer and then analyzing tumor tissues to measure the inhibition of the target kinase's activity, often by assessing the phosphorylation status of its downstream substrates. nih.gov One study on 3-(4-phenyl-1H-imidazol-2-yl)-1H-pyrazole derivatives showed that a lead compound could down-regulate the phosphorylation of STAT3, STAT5, Aurora A, and Aurora B in a dose-dependent manner in tumor cells. nih.gov

In the realm of anti-inflammatory research, where COX-2 is a common target, in vivo studies might involve measuring the levels of prostaglandins (B1171923) (products of COX activity) in inflamed tissues after administration of the pyrazole analogue. A reduction in prostaglandin (B15479496) levels would serve as evidence of in vivo target engagement. nih.gov

The table below provides illustrative examples of in vivo target engagement studies for different classes of pyrazole analogues.

Compound Class	Therapeutic Area	Investigated Target	Method of Mechanistic Validation
3-(4-phenyl-1H-imidazol-2-yl)-1H-pyrazole Derivatives	Cancer	JAK2/3, Aurora A/B Kinases	Western blot analysis showing dose-dependent down-regulation of phosphorylation of downstream proteins (STAT3, STAT5, Aurora A/B) in K562 and HCT116 cells. nih.gov
Phenylpyrazole Derivatives (General)	Inflammation	Cyclooxygenase (COX-2)	Inhibition of COX-2 better than celecoxib in some cases. nih.gov
Pyrazole-based Neuropeptide S Receptor (NPSR) Antagonists	Neurological Disorders	Neuropeptide S Receptor	In vivo studies demonstrated improved potency compared to reference compounds, suggesting successful target engagement in the central nervous system. nih.gov

Computational Chemistry and Molecular Modeling of 1 3 Oxan 4 Ylmethoxy Phenyl Pyrazole

Molecular Docking Simulations for Predicting Ligand-Protein Interactions and Binding Modes

Molecular docking is a computational technique used to predict the preferred orientation of one molecule to a second when bound to each other to form a stable complex. rjptonline.org This method is instrumental in screening potential drug candidates by predicting their binding affinity and mode of interaction with a biological target, such as a protein kinase or receptor. nih.govnih.gov

For 1-[3-(Oxan-4-ylmethoxy)phenyl]pyrazole, molecular docking simulations would be employed to predict its binding to various clinically relevant protein targets. Pyrazole (B372694) derivatives are known to inhibit a range of protein kinases, including tyrosine kinases, cyclin-dependent kinases (CDKs), and Aurora kinases, which are often implicated in cancer and other diseases. researchgate.netnih.govnih.gov The docking process involves preparing the 3D structure of the ligand and the target protein, followed by the use of a docking algorithm (e.g., AutoDock) to explore possible binding poses within the protein's active site. researchgate.net

The results would reveal key interactions, such as hydrogen bonds, hydrophobic interactions, and van der Waals forces, between the ligand and amino acid residues in the binding pocket. tandfonline.com For instance, the pyrazole core, a common scaffold in kinase inhibitors, is known to form crucial hydrogen bonds with hinge region residues of kinases. nih.gov The N-1 atom of the pyrazole can act as a hydrogen bond donor, while the N-2 atom can act as a hydrogen bond acceptor, anchoring the molecule within the active site. nih.gov The phenyl ring and the oxane moiety would likely engage in hydrophobic and van der Waals interactions with nonpolar residues. asianjpr.commdpi.com

A hypothetical docking study of 1-[3-(Oxan-4-ylmethoxy)phenyl]pyrazole against a panel of protein kinases could yield results summarized in the table below. The binding energy represents the strength of the interaction, with more negative values indicating a more stable complex. mdpi.com

Target Protein (PDB ID)	Predicted Binding Energy (kcal/mol)	Key Interacting Residues	Potential Hydrogen Bonds
VEGFR-2 (2QU5)	-10.1	Cys919, Asp1046, Leu840	Pyrazole N-H with Glu917
CDK2 (2VTO)	-9.8	Leu83, Ile10, Val18	Oxane Oxygen with Lys33
Aurora A (2W1G)	-9.5	Leu215, Val147, Ala213	Pyrazole N-2 with Arg220
RET Kinase (4CKJ)	-9.2	Val813, Ala807, Leu881	Phenyl Ether O with Gly810

This table is illustrative and based on typical findings for pyrazole derivatives. researchgate.netasianjpr.commdpi.com

Quantitative Structure-Activity Relationship (QSAR) Modeling for Activity Prediction and Design

Quantitative Structure-Activity Relationship (QSAR) models are mathematical models that relate the chemical structure of a compound to its biological activity. shd-pub.org.rs These models are used to predict the activity of new, unsynthesized compounds and to guide the design of more potent analogs. nih.gov For a series of compounds related to 1-[3-(Oxan-4-ylmethoxy)phenyl]pyrazole, a QSAR study would involve calculating a variety of molecular descriptors (e.g., electronic, steric, hydrophobic) and using statistical methods like multiple linear regression (MLR) or partial least squares (PLS) to build a predictive model. acs.org

A 2D-QSAR study might reveal that descriptors such as molecular weight, the number of hydrogen bond donors/acceptors, and specific topological indices are correlated with the inhibitory activity against a particular target. acs.org More advanced 3D-QSAR methods, like Comparative Molecular Field Analysis (CoMFA) and Comparative Molecular Similarity Indices Analysis (CoMSIA), generate 3D contour maps that visualize the regions where steric bulk, positive or negative electrostatic potential, and hydrophobic or hydrophilic character are favorable or unfavorable for activity. nih.gov

For 1-[3-(Oxan-4-ylmethoxy)phenyl]pyrazole and its analogs, a hypothetical QSAR model could highlight the importance of the ether linkage for optimal positioning and the potential for substitution on the phenyl ring to enhance activity. nih.gov

QSAR Model Type	Key Findings
2D-QSAR	Increased molecular volume and the presence of specific atom-centered fragments are positively correlated with activity. shd-pub.org.rs
3D-QSAR (CoMFA)	Sterically favorable region near the oxane ring; electrostatically favorable (negative) region near the pyrazole ring.
5D-QSAR	Highlights the importance of hydrogen bond acceptor fields and hydrophobic interactions for binding to targets like EGFR. nih.gov

This table is illustrative and based on general principles of QSAR studies on heterocyclic compounds. shd-pub.org.rsnih.govresearchgate.net

Molecular Dynamics Simulations for Conformational Analysis and Binding Affinity Refinement

Molecular Dynamics (MD) simulations provide a detailed view of the dynamic behavior of a ligand-protein complex over time. tandfonline.com While molecular docking provides a static snapshot of the binding pose, MD simulations can assess the stability of this pose, reveal conformational changes in both the ligand and the protein, and refine the calculation of binding free energy. mdpi.com

For the 1-[3-(Oxan-4-ylmethoxy)phenyl]pyrazole-protein complex predicted by docking, an MD simulation would be run for a duration of nanoseconds to microseconds. The simulation would track the movements of all atoms in the system, providing insights into the flexibility of the ligand, particularly the oxan-ylmethoxy linker. nih.govnih.gov The stability of the complex can be evaluated by monitoring the root-mean-square deviation (RMSD) of the protein backbone and the ligand over the simulation time. tandfonline.com

Furthermore, techniques like Molecular Mechanics/Generalized Born Surface Area (MM/GBSA) can be applied to the MD trajectory to calculate a more accurate binding free energy, which often correlates better with experimental data than the scoring functions used in docking. mdpi.com

Simulation Parameter	Information Gained
RMSD of Protein	Stability of the overall protein structure upon ligand binding. tandfonline.com
RMSD of Ligand	Stability of the ligand's binding pose within the active site.
RMSF of Residues	Flexibility of individual amino acid residues, identifying key flexible regions.
Binding Free Energy (MM/GBSA)	A more accurate estimation of the binding affinity of the ligand to the protein. mdpi.com

This table outlines typical analyses performed in MD simulation studies.

In Silico Prediction of Pharmacological Profiles (e.g., Absorption, Distribution, Metabolism, Excretion (ADME) characteristics and computational toxicity screening)

A crucial aspect of drug development is understanding a compound's pharmacokinetic (ADME) and toxicity profile. In silico tools can predict these properties early in the discovery process, helping to identify candidates with favorable drug-like characteristics and flag potential liabilities. johnshopkins.edusemanticscholar.org

For 1-[3-(Oxan-4-ylmethoxy)phenyl]pyrazole, various computational models would be used to predict its ADME properties. These models are often based on large datasets of known drugs and their experimental properties. Predictions would include oral bioavailability, blood-brain barrier penetration, plasma protein binding, and interaction with cytochrome P450 enzymes, which are key for metabolism. bohrium.com Toxicity screening would assess the likelihood of the compound causing adverse effects such as hepatotoxicity, cardiotoxicity, or mutagenicity. semanticscholar.org

ADME/Toxicity Parameter	Predicted Property for 1-[3-(Oxan-4-ylmethoxy)phenyl]pyrazole (Hypothetical)	Implication
Human Intestinal Absorption	High	Good potential for oral administration. neuroquantology.com
Blood-Brain Barrier (BBB) Penetration	Low	Less likely to cause central nervous system side effects.
CYP2D6 Inhibition	Non-inhibitor	Lower risk of drug-drug interactions with drugs metabolized by this enzyme.
Hepatotoxicity	Low probability	Favorable safety profile regarding liver toxicity. semanticscholar.org
hERG Inhibition	Low risk	Reduced potential for cardiotoxicity.

This table presents a hypothetical ADME/Tox profile based on common predictions for pyrazole-based compounds. neuroquantology.comnih.gov

Quantum Chemical Calculations for Electronic Structure and Reactivity Analysis

Quantum chemical calculations, such as those based on Density Functional Theory (DFT), provide a fundamental understanding of a molecule's electronic structure, stability, and reactivity. nih.gov These calculations can determine properties like the distribution of electron density, the energies of frontier molecular orbitals (HOMO and LUMO), and the electrostatic potential map. mdpi.com

For 1-[3-(Oxan-4-ylmethoxy)phenyl]pyrazole, quantum chemical calculations would help in understanding its intrinsic chemical properties. The HOMO-LUMO energy gap is a key indicator of chemical reactivity and kinetic stability. nih.gov The electrostatic potential map would reveal the electron-rich (nucleophilic) and electron-poor (electrophilic) regions of the molecule, which is crucial for understanding its non-covalent interactions with a biological target. johnshopkins.edu These calculations can also be combined with MD simulations to provide a more accurate description of the system's behavior. nih.gov

Quantum Mechanical Property	Significance for 1-[3-(Oxan-4-ylmethoxy)phenyl]pyrazole
HOMO-LUMO Energy Gap	Indicates the molecule's chemical stability and reactivity. A larger gap suggests higher stability. nih.gov
Molecular Electrostatic Potential (MEP) Map	Visualizes electron-rich (e.g., around the pyrazole nitrogens and ether oxygen) and electron-poor regions, predicting sites for interaction. johnshopkins.edu
Dipole Moment	Provides information about the overall polarity of the molecule, which influences its solubility and binding characteristics.
Atomic Charges	Quantifies the charge distribution on each atom, helping to rationalize intermolecular interactions.

This table describes the utility of quantum chemical calculations in molecular analysis. mdpi.comacs.org

Advanced Analytical Methodologies in Research for 1 3 Oxan 4 Ylmethoxy Phenyl Pyrazole

Spectroscopic Techniques for Structural Elucidation of Research Samples

Spectroscopic methods are the cornerstone of molecular structure elucidation, allowing researchers to probe the atomic and molecular architecture of a sample. Techniques like Nuclear Magnetic Resonance (NMR) spectroscopy, Mass Spectrometry (MS), and Infrared (IR) Spectroscopy collectively provide a detailed picture of the compound's connectivity and functional groups.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is arguably the most powerful tool for determining the precise structure of an organic molecule in solution. By observing the magnetic properties of atomic nuclei, NMR provides detailed information about the chemical environment, connectivity, and spatial arrangement of atoms. For 1-[3-(Oxan-4-ylmethoxy)phenyl]pyrazole, both ¹H and ¹³C NMR would be essential.

¹H NMR: The proton NMR spectrum would be expected to show distinct signals for each unique proton in the molecule. The pyrazole (B372694) ring protons typically appear in the aromatic region, as do the protons on the phenyl ring. chemicalbook.comchemicalbook.com The protons of the oxane ring and the methylene (B1212753) bridge (-O-CH₂-) would appear in the aliphatic region, with their specific chemical shifts and splitting patterns confirming the connectivity of the ether linkage. rsc.org

¹³C NMR: The carbon NMR spectrum provides a count of the unique carbon atoms. Characteristic chemical shifts would confirm the presence of the pyrazole and phenyl rings, as well as the aliphatic carbons of the oxane and methoxy (B1213986) groups. rsc.orgnih.gov The signal for the carbon atom attached to the ether oxygen would be found in a predictable downfield region.

Illustrative ¹H NMR Data for 1-[3-(Oxan-4-ylmethoxy)phenyl]pyrazole

This table represents expected chemical shift ranges based on analogous structures.

Protons	Expected Chemical Shift (δ, ppm)	Multiplicity
Pyrazole-H	7.5 - 8.0	Multiplet
Phenyl-H	6.9 - 7.4	Multiplet
Methylene (-O-CH₂-)	3.8 - 4.1	Doublet
Oxane-H (adjacent to O)	3.4 - 3.9	Multiplet

Mass Spectrometry (MS)

Mass spectrometry is used to determine the molecular weight and elemental composition of a compound by measuring its mass-to-charge ratio (m/z). High-resolution mass spectrometry (HRMS) can provide a highly accurate molecular formula, serving as a definitive confirmation of the compound's identity. For 1-[3-(Oxan-4-ylmethoxy)phenyl]pyrazole (C₁₅H₁₈N₂O₂), the expected exact mass would be calculated. The observation of the molecular ion peak [M+H]⁺ in the mass spectrum would be a key piece of evidence for successful synthesis. rsc.org Fragmentation patterns observed in the MS/MS spectrum can also offer structural clues, such as the cleavage of the ether bond or fragmentation of the pyrazole ring.

Infrared (IR) Spectroscopy

Infrared (IR) spectroscopy is used to identify the functional groups present in a molecule by measuring the absorption of infrared radiation. The IR spectrum of 1-[3-(Oxan-4-ylmethoxy)phenyl]pyrazole would be expected to show characteristic absorption bands confirming its key structural features. nih.govresearchgate.net

Key Expected IR Absorption Bands

Functional Group	Bond	Characteristic Absorption (cm⁻¹)
Aromatic Ring	C-H stretch	3000 - 3100
Aliphatic Groups	C-H stretch	2850 - 3000
Aromatic Ring	C=C stretch	1450 - 1600
Pyrazole Ring	C=N stretch	1500 - 1600

Chromatographic Methods for Purity Assessment and Isolation in Research

Chromatographic techniques are essential for separating the target compound from reaction byproducts, starting materials, and other impurities, as well as for quantifying its purity.

High-Performance Liquid Chromatography (HPLC)

HPLC is the most common method for assessing the purity of non-volatile organic compounds like pyrazole derivatives. nih.govuniroma1.it A sample is dissolved in a solvent and pumped through a column packed with a stationary phase. For a moderately polar compound like 1-[3-(Oxan-4-ylmethoxy)phenyl]pyrazole, a reversed-phase HPLC method would typically be employed, using a C18 stationary phase and a mobile phase consisting of a mixture of water and an organic solvent like acetonitrile (B52724) or methanol (B129727). Purity is determined by integrating the area of the product peak relative to the total area of all peaks in the chromatogram. HPLC is also used at a larger scale (preparative HPLC) to purify the compound itself.

Gas Chromatography (GC)

Gas chromatography is suitable for volatile and thermally stable compounds. While potentially applicable to some pyrazole derivatives, its use for 1-[3-(Oxan-4-ylmethoxy)phenyl]pyrazole might be limited by the compound's relatively high molecular weight and boiling point. mdpi.com If the compound is sufficiently stable to be vaporized without decomposition, GC can provide very high-resolution separation and accurate purity assessment. The analysis of a crude reaction mixture by GC can reveal the ratio of different isomers formed during the synthesis. mdpi.com

Bioanalytical Methods for Detection and Quantification in Biological Matrices

To understand the pharmacokinetic properties of a compound (i.e., its absorption, distribution, metabolism, and excretion), it must be accurately measured in biological fluids such as plasma, blood, or tissue homogenates.

Liquid Chromatography-Mass Spectrometry (LC-MS/MS)

LC-MS/MS is the gold standard for bioanalysis due to its exceptional sensitivity and selectivity. nih.gov This technique combines the powerful separation capabilities of HPLC with the sensitive and specific detection of tandem mass spectrometry. A typical LC-MS/MS method for quantifying 1-[3-(Oxan-4-ylmethoxy)phenyl]pyrazole in plasma would involve:

Sample Preparation: Extraction of the compound from the plasma matrix, often via protein precipitation or liquid-liquid extraction.

LC Separation: A rapid chromatographic separation to resolve the analyte from endogenous matrix components.

MS/MS Detection: The mass spectrometer is set to selectively monitor a specific transition from a precursor ion (e.g., the protonated molecular ion, [M+H]⁺) to a characteristic product ion formed by fragmentation. This process, known as Selected Reaction Monitoring (SRM), allows for highly specific quantification even at very low concentrations (pg/mL to ng/mL range).

This method is crucial for establishing the pharmacokinetic profile, which is essential for understanding a compound's behavior in vivo. nih.govnih.gov

X-ray Crystallography for Solid-State Structure Determination and Ligand-Protein Co-crystal Analysis

X-ray crystallography is an analytical technique that provides the definitive, three-dimensional structure of a molecule in the solid state. It allows for the precise measurement of bond lengths, bond angles, and torsional angles. nih.govmdpi.comresearchgate.net

For a single crystal of 1-[3-(Oxan-4-ylmethoxy)phenyl]pyrazole, this technique would unambiguously confirm the atomic connectivity and reveal the molecule's preferred conformation in the crystal lattice. It would also detail intermolecular interactions, such as hydrogen bonds or π-π stacking, which govern how the molecules pack together. nih.govnih.gov

Furthermore, if this compound is designed as an inhibitor of a protein target, obtaining a co-crystal structure of the ligand bound to the protein is a major goal. nih.gov This analysis reveals the precise binding mode of the inhibitor within the protein's active site, identifying key interactions (e.g., hydrogen bonds, hydrophobic contacts) that are responsible for its affinity and selectivity. This structural information is invaluable for structure-based drug design, guiding the optimization of the compound to improve its properties. nih.govnih.govnih.gov

Future Research Directions and Translational Potential for 1 3 Oxan 4 Ylmethoxy Phenyl Pyrazole

Exploration of Novel Biological Targets and Therapeutic Applications

The pyrazole (B372694) ring system is a cornerstone in the development of drugs for a multitude of diseases, including cancer, inflammation, and neurological disorders. nih.govmdpi.com Future research on 1-[3-(Oxan-4-ylmethoxy)phenyl]pyrazole should logically begin with screening against a panel of biological targets known to be modulated by other pyrazole derivatives.

Initial investigations could focus on its potential as an inhibitor of protein kinases, a major class of drug targets. Pyrazole derivatives have been successfully developed as inhibitors of Epidermal Growth Factor Receptor (EGFR), Vascular Endothelial Growth Factor Receptor (VEGFR), Janus Kinase (JAK1), and Aurora Kinases, which are crucial in cancer progression. mdpi.comnih.gov Similarly, the anti-inflammatory potential could be explored by testing for inhibition of cyclooxygenase (COX) enzymes, a well-known target for pyrazole-containing drugs like celecoxib (B62257). frontiersin.orgnih.gov Other established target families for pyrazoles include cannabinoid receptors (CB1), carbonic anhydrases, and dihydrofolate reductase (DHFR), presenting further avenues for screening. acs.orgnih.govtandfonline.com The broad spectrum of activities associated with the pyrazole scaffold suggests that this compound could hold potential in diverse therapeutic areas, warranting wide-ranging biological evaluation. researchgate.net

Table 1: Potential Biological Targets for 1-[3-(Oxan-4-ylmethoxy)phenyl]pyrazole Based on Analogue Activity

Target Class	Specific Examples	Potential Therapeutic Area	Citation(s)
Protein Kinases	EGFR, VEGFR, JAK1, AurA/B, CDK2	Oncology	mdpi.comnih.govrsc.org
Cyclooxygenases	COX-1, COX-2	Inflammation, Pain	frontiersin.orgjapsonline.com
G-Protein Coupled Receptors	Cannabinoid Receptors (CB1)	Neurological Disorders, Obesity	acs.orgnih.gov
Metalloenzymes	Carbonic Anhydrase (hCA I, hCA II)	Glaucoma, Diuresis	tandfonline.com
Dihydrofolate Reductase	DHFR	Infectious Diseases (Bacterial)	nih.gov

Development of Advanced Synthetic Routes and Sustainable Chemical Processes

The synthesis of pyrazole derivatives has evolved significantly, with a strong emphasis on green and sustainable chemistry. nih.govias.ac.in Future work on 1-[3-(Oxan-4-ylmethoxy)phenyl]pyrazole should aim to develop and optimize its synthesis using modern, eco-friendly methodologies. Classical methods like the Knorr pyrazole synthesis, which involves the condensation of a hydrazine (B178648) with a 1,3-dicarbonyl compound, can be improved. jetir.org

Advanced approaches focus on multicomponent reactions (MCRs), which enhance efficiency by combining multiple starting materials in a single step, reducing time, waste, and energy consumption. researchgate.netresearchgate.net The use of green catalysts, such as nano-ZnO or various metal oxides, can replace hazardous reagents. thieme-connect.commdpi.com Furthermore, employing alternative energy sources like ultrasonic or microwave irradiation can dramatically accelerate reaction times compared to conventional heating. researchgate.net A primary goal would be to develop a synthetic protocol in an environmentally benign solvent like water, potentially catalyzed by a recyclable agent such as Amberlyst resin, to maximize the sustainability of its production. thieme-connect.comresearchgate.net

Table 2: Sustainable Synthetic Strategies Applicable to Pyrazole Derivatives

Strategy	Description	Key Advantages	Citation(s)
Multicomponent Reactions (MCRs)	Combining three or more reactants in a single synthetic operation.	High atom economy, reduced waste, operational simplicity.	researchgate.netnih.gov
Green Catalysis	Use of environmentally benign catalysts, such as nano-sized metal oxides or reusable resins.	Avoidance of toxic reagents, catalyst recyclability, high efficiency.	jetir.orgthieme-connect.commdpi.com
Alternative Energy Sources	Application of microwave or ultrasonic irradiation to drive reactions.	Drastic reduction in reaction times, improved yields.	researchgate.netresearchgate.net
Aqueous Media Synthesis	Using water as a solvent instead of volatile organic compounds.	Environmentally friendly, low cost, enhanced safety.	thieme-connect.com

Integration of Multi-Omics Data for Comprehensive Mechanistic Understanding

Should initial screenings reveal significant biological activity for 1-[3-(Oxan-4-ylmethoxy)phenyl]pyrazole , a crucial next step would be to elucidate its mechanism of action. Modern drug discovery increasingly leverages multi-omics approaches to gain a holistic understanding of how a compound affects biological systems. eurekalert.orgnih.gov This involves integrating data from genomics, transcriptomics, proteomics, and metabolomics. eurekalert.org

By treating responsive cells (e.g., cancer cells) with the compound, researchers could perform RNA sequencing (transcriptomics) to see which gene expression pathways are altered. Proteomics analysis could then identify changes in protein levels or post-translational modifications, while metabolomics would reveal shifts in the cellular metabolic profile. researchgate.net Integrating these datasets can uncover the primary target and off-target effects, identify biomarkers for efficacy, and reveal mechanisms of potential resistance. nih.gov This comprehensive, systems-level view is invaluable for rationally advancing a compound through preclinical development and for designing more effective next-generation therapies. eurekalert.org The use of single-cell multi-omics technologies could further dissect cellular heterogeneity in response to the compound. nih.gov

Rational Design of Next-Generation Analogues and Hybrid Compounds

The discovery of an initial "hit" compound like 1-[3-(Oxan-4-ylmethoxy)phenyl]pyrazole opens the door to rational drug design and lead optimization. frontiersin.org Through systematic structure-activity relationship (SAR) studies, new analogues can be designed to improve potency, selectivity, and pharmacokinetic properties. mdpi.comnih.gov For this specific compound, modifications could be explored at three key positions: the phenyl ring, the pyrazole core, and the oxane moiety.

Another powerful strategy in modern medicinal chemistry is the creation of molecular hybrids. researchgate.netacs.org This involves covalently linking two or more pharmacophores to create a single molecule with the potential for dual or synergistic activity. The pyrazole scaffold could be hybridized with other known biologically active heterocycles, such as benzimidazole (B57391), chalcone, or pyrimidine, to target multiple pathways involved in a disease. researchgate.netacs.orgmdpi.com For example, a pyrazole-pyrimidine hybrid was recently shown to have potent antibacterial activity. nih.gov This approach can lead to novel therapeutics with improved efficacy and a lower likelihood of developing drug resistance. researchgate.net Computational tools, including molecular docking and molecular dynamics simulations, would be essential in guiding the rational design of these next-generation compounds. tandfonline.comrsc.org

Table 3: Illustrative Strategies for Analogue and Hybrid Design

Design Approach	Structural Modification Example	Rationale	Citation(s)
Analogue Design (SAR)	Introduce electron-withdrawing/donating groups on the phenyl ring.	To modulate electronic properties and binding interactions.	frontiersin.orgmdpi.com
Analogue Design (SAR)	Substitute the oxane moiety with other cyclic or acyclic ethers.	To explore effects on solubility, metabolism, and steric fit.	nih.gov
Analogue Design (SAR)	Add substituents (e.g., methyl, halogen) to the pyrazole ring.	To improve binding affinity and selectivity.	acs.orgnih.gov
Hybrid Compound Design	Link the pyrazole scaffold to a benzimidazole moiety.	To combine anti-inflammatory and antioxidant properties.	acs.org
Hybrid Compound Design	Create a pyrazole-chalcone hybrid.	To develop novel anticancer agents with dual mechanisms.	researchgate.net

Q & A

Basic Research Questions

Q. What are the optimal synthetic routes for 1-[3-(Oxan-4-ylmethoxy)phenyl]pyrazole, and how can reaction conditions be controlled to enhance yield and purity?

• Methodology : Multi-step synthesis typically involves coupling oxan-4-ylmethoxy groups to a pyrazole core via nucleophilic substitution or palladium-catalyzed cross-coupling reactions. Key steps include protecting group strategies for the oxane moiety and optimizing solvent systems (e.g., DMF or THF) to stabilize intermediates. Reaction temperatures (60–100°C) and stoichiometric ratios (e.g., 1:1.2 for aryl halide to pyrazole) are critical for minimizing side products .
• Characterization : Post-synthesis purification via column chromatography (silica gel, ethyl acetate/hexane gradients) and recrystallization improves purity. Yield optimization often requires iterative adjustments to reaction time and catalyst loading (e.g., Pd(PPh₃)₄ at 5 mol%) .

Q. Which spectroscopic techniques are most effective for characterizing 1-[3-(Oxan-4-ylmethoxy)phenyl]pyrazole?

• NMR Spectroscopy : ¹H and ¹³C NMR identify protons and carbons in the pyrazole ring (δ 6.5–8.5 ppm for aromatic protons) and oxan-4-ylmethoxy group (δ 3.5–4.5 ppm for ether-linked CH₂). 2D NMR (COSY, HSQC) resolves overlapping signals .
• Mass Spectrometry : High-resolution ESI-MS confirms molecular weight (e.g., [M+H]⁺ at m/z 299.1) and fragmentation patterns .
• IR Spectroscopy : Absorption bands at 1600–1650 cm⁻¹ (C=N stretch) and 1100–1250 cm⁻¹ (C-O-C ether stretch) validate functional groups .

Advanced Research Questions

Q. How does the oxan-4-ylmethoxy substituent influence the compound’s lipophilicity and pharmacokinetic properties?

• Lipophilicity : The oxane ring enhances metabolic stability by reducing oxidative degradation, as evidenced by logP values (experimental vs. computational) correlating with improved membrane permeability .
• Pharmacokinetics : In vitro assays (e.g., microsomal stability tests) show prolonged half-life compared to non-oxane analogs. Molecular dynamics simulations suggest the oxane group stabilizes interactions with hydrophobic enzyme pockets .

Q. What in silico strategies predict the compound’s interactions with biological targets like DHFR or carbonic anhydrase IX?

• Molecular Docking : Tools like AutoDock Vina or Schrödinger Suite model binding affinities. For DHFR, the pyrazole core aligns with the pteridine-binding site, forming hydrogen bonds with Asp27 and Phe93 residues .
• MD Simulations : Free-energy perturbation (FEP) calculations quantify binding stability, while QSAR models correlate substituent electronegativity (e.g., oxane’s electron-donating effect) with inhibitory potency .

Q. How can researchers resolve contradictions in reported biological activity data across studies?

• Assay Standardization : Discrepancies in IC₅₀ values (e.g., anticancer activity) often arise from variations in cell lines (MCF-7 vs. MDA-MB-468) or endpoint measurements (MTT vs. ATP luminescence). Cross-validation using orthogonal assays (e.g., flow cytometry for apoptosis) is recommended .
• Structural Analog Analysis : Comparing bioactivity of derivatives (e.g., trifluoromethyl vs. oxane substitutions) isolates substituent-specific effects .

Q. What experimental designs are optimal for evaluating DHFR inhibition and radiosensitization potential?

• DHFR Inhibition : Enzymatic assays (spectrophotometric NADPH oxidation at 340 nm) with recombinant DHFR and IC₅₀ determination via dose-response curves. Co-crystallization studies (e.g., PDB: 4BCW) validate binding modes .
• Radiosensitization : Clonogenic survival assays post-irradiation (2–6 Gy doses) in breast cancer cells (MDA-MB-231). Transcriptome profiling (RNA-seq) identifies DNA damage response genes (e.g., ATM, RAD51) modulated by the compound .

Key Methodological Recommendations

• SAR Studies : Systematically modify substituents (e.g., oxane vs. sulfonyl groups) and evaluate bioactivity shifts using high-throughput screening .
• In Vivo Models : Prioritize xenograft models (e.g., BALB/c mice with triple-negative breast cancer) to assess bioavailability and toxicity .
• Crystallography : Co-crystallize with target enzymes (e.g., DHFR) to resolve binding ambiguities .